Cas no 1000339-52-5 (3-Fluoro-2-nitrobenzonitrile)
3-Fluoro-2-nitrobenzonitrile structure
Product Name:3-Fluoro-2-nitrobenzonitrile
CAS No:1000339-52-5
MF:C7H3FN2O2
MW:166.10932469368
MDL:MFCD09864664
CID:838748
PubChem ID:26985266
Update Time:2025-04-19
3-Fluoro-2-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-2-nitrobenzonitrile
- 2-Cyano-6-fluoronitrobenzene
- BENZONITRILE, 3-FLUORO-2-NITRO-
- 3-fluoro-2-nitrobenzenecarbonitrile
- ANW-51432
- CTK3J8412
- PC1402
- SBB087967
- SureCN2875344
- QKPJBJJXAQKHSR-UHFFFAOYSA-N
- 2-Nitro-3-fluorobenzenecarbonitrile
- CM13102
- AS05858
- FCH1146501
- AX8208698
- AB0034319
- ST24028514
- X8454
- DB-348159
- 1000339-52-5
- EN300-135921
- SY046028
- SCHEMBL2875344
- CS-0028778
- MFCD09864664
- DTXSID00650423
- DTXCID60601173
- AKOS015853113
- 3-FLUORO-2-NITRO-BENZONITRILE
- GS-4380
-
- MDL: MFCD09864664
- Inchi: 1S/C7H3FN2O2/c8-6-3-1-2-5(4-9)7(6)10(11)12/h1-3H
- InChI Key: QKPJBJJXAQKHSR-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C#N)=C1[N+](=O)[O-]
Computed Properties
- Exact Mass: 166.01785550g/mol
- Monoisotopic Mass: 166.01785550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6
- XLogP3: 1.6
Experimental Properties
- Color/Form: No data available
- Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: No data available
- Boiling Point: 312.7±27.0 °C at 760 mmHg
- Flash Point: 142.9±23.7 °C
- Solubility: Very slightly soluble (0.38 g/l) (25 º C),
- PSA: 69.61000
- LogP: 2.12878
3-Fluoro-2-nitrobenzonitrile Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Room temperature storage
3-Fluoro-2-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM160494-1g |
3-Fluoro-2-nitrobenzonitrile |
1000339-52-5 | 95+% | 1g |
$153 | 2021-06-16 | |
| Chemenu | CM160494-5g |
3-Fluoro-2-nitrobenzonitrile |
1000339-52-5 | 95+% | 5g |
$421 | 2021-06-16 | |
| Chemenu | CM160494-10g |
3-Fluoro-2-nitrobenzonitrile |
1000339-52-5 | 95+% | 10g |
$701 | 2021-06-16 | |
| Chemenu | CM160494-25g |
3-Fluoro-2-nitrobenzonitrile |
1000339-52-5 | 95+% | 25g |
$1356 | 2021-06-16 | |
| TRC | F597358-25mg |
3-Fluoro-2-nitrobenzonitrile |
1000339-52-5 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | F597358-50mg |
3-Fluoro-2-nitrobenzonitrile |
1000339-52-5 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | F597358-100mg |
3-Fluoro-2-nitrobenzonitrile |
1000339-52-5 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | F597358-250mg |
3-Fluoro-2-nitrobenzonitrile |
1000339-52-5 | 250mg |
$98.00 | 2023-05-18 | ||
| Fluorochem | 078377-250mg |
3-Fluoro-2-nitrobenzonitrile |
1000339-52-5 | 95% | 250mg |
£23.00 | 2022-03-01 | |
| Fluorochem | 078377-1g |
3-Fluoro-2-nitrobenzonitrile |
1000339-52-5 | 95% | 1g |
£56.00 | 2022-03-01 |
3-Fluoro-2-nitrobenzonitrile Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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- 165671-05-6(4,5-Difluoro-2-nitrobenzonitrile)
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